Cas no 75877-72-4 (3,4-Dihydro-7,8-dimethoxyisoquinoline)

3,4-Dihydro-7,8-dimethoxyisoquinoline is a heterocyclic organic compound featuring a partially saturated isoquinoline core with methoxy substituents at the 7 and 8 positions. This structure imparts unique reactivity and potential utility in medicinal chemistry and synthetic applications. The dimethoxy groups enhance electron density, influencing its binding affinity in biological systems, making it a valuable intermediate for alkaloid synthesis and pharmaceutical research. Its stability under standard conditions and compatibility with further functionalization offer versatility in organic synthesis. The compound is commonly employed in the development of bioactive molecules, particularly those targeting neurological and cardiovascular pathways, due to its structural resemblance to naturally occurring isoquinoline alkaloids.

3,4-Dihydro-7,8-dimethoxyisoquinoline structure

75877-72-4 structure

Product Name:3,4-Dihydro-7,8-dimethoxyisoquinoline

CAS No:75877-72-4

MF:C₁₁H₁₃NO₂

MW:191.226423025131

CID:572877

PubChem ID:156374

Update Time:2025-10-29

3,4-Dihydro-7,8-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline,3,4-dihydro-7,8-dimethoxy-
- 7,8-dimethoxy-3,4-dihydroisoquinoline
- DTXSID20226780
- Isoquinoline, 3,4-dihydro-7,8-dimethoxy-
- 7,8-Dmdhi
- EN300-8614622
- 7,8-dimethoxy-3,4-dihydro-isoquinoline
- 75877-72-4
- A929289
- SCHEMBL6413455
- 3,4-Dihydro-7,8-dimethoxyisoquinoline
- Inchi： 1S/C11H13NO2/c1-13-10-4-3-8-5-6-12-7-9(8)11(10)14-2/h3-4,7H,5-6H2,1-2H3
- InChI Key： FWFCAKKLGOGABS-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC2=C1C=NCC2)OC

Computed Properties

Exact Mass: 191.09469
Monoisotopic Mass: 191.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 30.8Å²

Experimental Properties

Density: 1.13
Boiling Point: 332.8°C at 760 mmHg
Flash Point: 126.6°C
Refractive Index: 1.548
PSA: 30.82

3,4-Dihydro-7,8-dimethoxyisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D450830-500mg	3,4-Dihydro-7,8-dimethoxyisoquinoline	75877-72-4		500mg	$689.00	2023-05-18
TRC	D450830-1g	3,4-Dihydro-7,8-dimethoxyisoquinoline	75877-72-4		1g	$ 800.00	2023-09-07
TRC	D450830-2.5g	3,4-Dihydro-7,8-dimethoxyisoquinoline	75877-72-4		2.5g	$2193.00	2023-05-18
TRC	D450830-5g	3,4-Dihydro-7,8-dimethoxyisoquinoline	75877-72-4		5g	$3691.00	2023-05-18
TRC	D450830-10g	3,4-Dihydro-7,8-dimethoxyisoquinoline	75877-72-4		10g	$6831.00	2023-05-18
TRC	D450830-1000mg	3,4-Dihydro-7,8-dimethoxyisoquinoline	75877-72-4		1g	$1166.00	2023-05-18
Aaron	AR008PTW-50mg	Isoquinoline,3,4-dihydro-7,8-dimethoxy-	75877-72-4	95%	50mg	$932.00	2025-02-14
Aaron	AR008PTW-100mg	Isoquinoline,3,4-dihydro-7,8-dimethoxy-	75877-72-4	95%	100mg	$1207.00	2025-02-14
Aaron	AR008PTW-250mg	Isoquinoline,3,4-dihydro-7,8-dimethoxy-	75877-72-4	95%	250mg	$1710.00	2025-02-14
Aaron	AR008PTW-500mg	Isoquinoline,3,4-dihydro-7,8-dimethoxy-	75877-72-4	95%	500mg	$2681.00	2025-02-14